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Compound of Interest

Compound Name: AZD5462

Cat. No.: B15608796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preclinical administration of

AZD5462, a selective relaxin family peptide receptor 1 (RXFP1) agonist, in rodent models. The

following protocols and data have been synthesized from available preclinical research to

facilitate further investigation into the pharmacokinetic and pharmacodynamic properties of this

compound.
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Parameter Description

Compound Name AZD5462

Molecular Class Small molecule, selective RXFP1 agonist.

Mechanism of Action

AZD5462 is a mimetic of the endogenous

peptide relaxin and acts as an agonist at the

RXFP1 receptor. This activation is associated

with vasodilating, cardioprotective, and anti-

fibrotic effects.

Therapeutic Indication Heart Failure.

In Vitro Activity
The following table summarizes the in vitro potency of AZD5462 in various cell lines.

Cell Line Species Assay pEC50

CHO Human cAMP 7.7

HEK-293 Human cAMP 7.4

HEK-293 Cynomolgus Monkey cAMP 7.4

CHO Rat cAMP 5.29

Data sourced from BioWorld.

Pharmacokinetic Parameters in Rats
Preclinical studies have established the following pharmacokinetic profile of AZD5462 in rats.
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Parameter Intravenous (IV) Oral (PO)

Dose 2 mg/kg 1 mg/kg

Bioavailability - 58%

Cmax - 0.23 µM/L

Half-life (t½) 1.2 hours 2.9 hours

Clearance 24 mL/min/kg -

Volume of Distribution (Vd) 0.98 L/kg -

Data sourced from BioWorld.

Experimental Protocols
Preparation of Dosing Solutions
The following vehicle formulations can be used to prepare AZD5462 for in vivo administration.

It is recommended to prepare fresh solutions on the day of dosing.

Vehicle Formulation 1 (Aqueous-based)

Add each solvent in the following order:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Ensure each component is fully dissolved before adding the next.

If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.

This formulation is reported to achieve a clear solution at a concentration of ≥ 2.5 mg/mL.
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Vehicle Formulation 2 (Cyclodextrin-based)

Add each solvent in the following order:

10% DMSO

90% (20% SBE-β-CD in Saline)

This formulation is also reported to achieve a clear solution at a concentration of ≥ 2.5

mg/mL.

Vehicle Formulation 3 (Oil-based)

Add each solvent in the following order:

10% DMSO

90% Corn Oil

This formulation is suitable for achieving a clear solution at a concentration of ≥ 2.5 mg/mL.

Protocol for Oral Gavage in Rats
This protocol outlines the standard procedure for administering AZD5462 via oral gavage.

Materials:

Prepared AZD5462 dosing solution

Sterile oral gavage needles (18-20 gauge for adult rats)

Sterile syringes (1-3 mL)

Animal scale

Procedure:

Animal Preparation:
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Acclimatize animals to handling for several days prior to the experiment.

Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

Dose Calculation:

Weigh each animal immediately before dosing to calculate the precise volume required.

The typical dosing volume for rats is 5-10 mL/kg.

Administration:

Gently restrain the rat to immobilize its head and align it with its body.

Measure the gavage needle externally from the tip of the rat's nose to the last rib to ensure

correct insertion depth.

Carefully insert the gavage needle into the esophagus. Do not apply force. The animal

should swallow as the needle is advanced.

Slowly administer the calculated volume of the AZD5462 solution.

Withdraw the needle gently and return the animal to its cage.

Post-Administration Monitoring:

Observe the animal for at least 15 minutes post-gavage for any signs of distress, such as

coughing or difficulty breathing.

Continue to monitor the animals at regular intervals for the first few hours and then daily.

Experimental Workflows and Signaling Pathways
AZD5462 Signaling Pathway
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Pharmacokinetic Study Workflow in Rats
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Efficacy Study Workflow in a Rodent Model of Heart
Failure

Model Induction

Treatment Phase

Evaluation

Data Analysis
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(e.g., 2-4 weeks)
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Chronic Daily Dosing
(e.g., 4-8 weeks)
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Final Echocardiography

Terminal Procedures
(Blood & Tissue Collection)

Analyze Cardiac Function
(LVEF, FS)

Histopathological Analysis
(Fibrosis, Hypertrophy)
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(e.g., NT-proBNP)
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azd5462-administration-in-rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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